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Welcome to the technical support center for the Science Advice Skills Development Program
(SASDP). This resource is designed for researchers, scientists, and drug development
professionals who are looking to enhance their skills in translating scientific evidence into policy
advice. Here you will find troubleshooting guides and frequently asked questions (FAQS) to
navigate common challenges in both the SASDP application process and the broader practice
of science advice.

Frequently Asked Questions (FAQs) for SASDP
Applications

This section addresses common questions and potential mistakes to avoid when applying for
the Science Advice Skills Development Program.
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Question

Answer

Common Mistake to Avoid

What is the primary objective
of the SASDP?

The main goal of the SASDP is
to help mid-career African
scientists and researchers
improve their ability to
communicate their research
findings as science advice to

relevant audiences.[1][2]

Misunderstanding the
program's focus on science
communication and policy
advice, rather than purely

technical research.

Who is eligible to apply for the
SASDP?

Applicants should be early to
mid-career African scientists
and researchers working on
the African continent.[3][4]
Typically, applicants should
have obtained their PhD in the
last 5-10 years and be under
the age of 50.[3]

Applying without meeting the
specific career stage or

geographical requirements.

What are the thematic focus
areas of the SASDP?

The program often focuses on
pressing issues in Africa, such
as Climate Change, with
specific emphasis on areas like
Health, Water, Energy, and
Food Security.[1][2][5]

Submitting an application with
a research focus that does not
align with the program's stated

thematic areas.

What does the SASDP

application process entail?

The application is typically
submitted through an online
form and requires supporting
documents such as a recent
CV and a letter of
recommendation from a

scientific organization.[3]

Submitting an incomplete
application or failing to provide
the required supporting

documents.

What is the duration and

structure of the program?

The SASDP is a mentorship

program that runs for a period
of approximately 6 months.[3]
[4] It includes workshops and

one-on-one mentorship with

Not being prepared for the
time commitment and active
participation required for the

mentorship program.

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://ingsa.org/event/sasdp-2024-report/
https://ingsa.org/
https://ingsa.org/wp-content/uploads/2024/04/CALL-FOR-MENTEES_INGSA-AFRICA-SASDP-2024_F.pdf
https://ingsa.org/event/sasdp-call-25/
https://ingsa.org/wp-content/uploads/2024/04/CALL-FOR-MENTEES_INGSA-AFRICA-SASDP-2024_F.pdf
https://ingsa.org/event/sasdp-2024-report/
https://ingsa.org/
https://ingsa.org/
https://ingsa.org/wp-content/uploads/2024/04/CALL-FOR-MENTEES_INGSA-AFRICA-SASDP-2024_F.pdf
https://ingsa.org/wp-content/uploads/2024/04/CALL-FOR-MENTEES_INGSA-AFRICA-SASDP-2024_F.pdf
https://ingsa.org/event/sasdp-call-25/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

experienced professionals in

science advice.[1][4]

Troubleshooting Guide for Science Advice
"Experiments"

In the context of science advice, an "experiment" can be considered the process of effectively
communicating scientific evidence to policymakers to inform their decisions. Below are
common issues encountered and steps to troubleshoot them.

Issue 1: Policymaker Disengagement or
Misunderstanding of Scientific Data

Symptoms:
e Policymakers seem uninterested during presentations.
o Key messages from your research are not being accurately reflected in policy discussions.

e You receive feedback that your advice is too technical or not relevant to their immediate

concerns.
Troubleshooting Protocol:
e Analyze the Audience:

o Action: Before any interaction, research the specific policy area, the key stakeholders, and
their stated priorities. Understand their level of scientific literacy.

o Rationale: Tailoring your communication to the audience's background and needs is
crucial for engagement.

o Refine the Key Message:

o Action: Distill your research into 2-3 clear, concise, and actionable key messages. Avoid

jargon and technical language.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://ingsa.org/event/sasdp-2024-report/
https://ingsa.org/event/sasdp-call-25/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Rationale: Policymakers are often time-constrained and need to grasp the core findings
and their implications quickly.

o Utilize Effective Communication Formats:

o Action: Instead of lengthy reports, consider policy briefs, infographics, or short
presentations. Use analogies and real-world examples.

o Rationale: Visual and accessible formats can significantly improve comprehension and
retention of complex information.

» Build Relationships:

o Action: Seek opportunities for informal engagement with policymakers and their staff to
build trust and understand their perspectives.

o Rationale: A trusted relationship is often as important as the scientific evidence itself in
influencing policy.

Issue 2: Scientific Advice is Perceived as Politically
Naive or Impractical

Symptoms:
e Your recommendations are dismissed as being unfeasible to implement.

» You face resistance due to political or economic considerations that your advice did not
account for.

 Your role as a neutral science advisor is questioned.
Troubleshooting Protocol:
o Acknowledge the Policy Context:

o Action: Frame your scientific advice within the broader political, economic, and social
context. Acknowledge potential trade-offs and uncertainties.
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o Rationale: Demonstrating an understanding of the complex policy landscape increases the
credibility and relevance of your advice.

e Present a Range of Options:

o Action: Instead of advocating for a single solution, present a range of policy options based
on the scientific evidence, outlining the potential consequences of each.

o Rationale: This approach respects the role of the policymaker in making decisions based
on a variety of factors, not just scientific ones.

o Collaborate with Social Scientists and Economists:

o Action: Where appropriate, collaborate with experts in other fields to provide a more
holistic and integrated analysis.

o Rationale: Interdisciplinary collaboration can help bridge the gap between scientific
findings and practical policy implementation.

e Maintain Scientific Integrity:

o Action: Clearly distinguish between the scientific evidence and any personal policy
preferences. Be transparent about uncertainties and limitations in the data.

o Rationale: The primary role of a science advisor is to be an honest broker of scientific
information.

Visualizing the Science Advice Workflow

The following diagram illustrates a logical workflow for a successful science advice interaction,
from initial research to policy impact.
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Caption: Logical workflow for effective science advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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